Cas no 150239-39-7 (Potassium,(1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl)-)

• Product Name: Potassium,(1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl)-
• CAS No: 150239-39-7
• MF: C₉H₁₃K
• MW: 160.297823667526
• MDL: MFCD00799576
• CID: 99934
• PubChem ID: 12980203
• Update Time: 2025-04-18

Potassium,(1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Potassium,(1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl)-
• POTASSIUM TETRAMETHYLCYCLOPENTADIENIDE
• Potassium 2,3,4,5-Tetramethyl-1,3-Cyclopentadienide
• DTXSID201347336
• 150239-39-7
• potassium;1,2,3,5-tetramethylcyclopenta-1,3-diene
• 1370285-76-9
• (1,2,3,4-Tetramethyl-2,4-cyclopentadien-1-yl)potassium
• 1,3-Cyclopentadiene, 1,2,3,5-tetramethyl-, potassium salt
• DTXSID801347239
• Potassium, (1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl)-

• MDL： MFCD00799576
• Inchi： 1S/C9H13.K/c1-6-5-7(2)9(4)8(6)3;/h5H,1-4H3;/q-1;+1
• InChI Key： ULQSEHBJYIMTMP-UHFFFAOYSA-N
• SMILES： [K+].[C-]1(C)C=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 160.06500
• Monoisotopic Mass: 160.06543190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Brown solid
• Melting Point: >240 °C(lit.)
• PSA: 0.00000
• LogP: 3.01060
• Solubility: Not determined

Potassium,(1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl)- Security Information

• Hazardous Material transportation number：UN 3393 4.2/PG 1
• Hazard Category Code： 17
• Safety Instruction： 6-16-24-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R17